Cas no 2680745-52-0 (benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680745-52-0
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 6565826
• PubChem ID: 165925307
• Update Time: 2025-06-09

benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate
• 2680745-52-0
• EN300-28288998

• Inchi： 1S/C19H19NO2/c1-3-13-20(14-17-11-9-16(2)10-12-17)19(21)22-15-18-7-5-4-6-8-18/h1,4-12H,13-15H2,2H3
• InChI Key： MHRREDHLYKCILL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate

Comprehensive Overview of Benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680745-52-0)

Benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680745-52-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its CAS number 2680745-52-0, belongs to the class of carbamate derivatives, which are known for their versatility in synthetic chemistry and material science. The presence of both benzyl and propargyl groups in its structure makes it a valuable intermediate for further chemical modifications.

In the context of current research trends, benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate is often explored for its potential role in click chemistry, a field that has seen exponential growth due to its applications in drug discovery and polymer science. The prop-2-yn-1-yl moiety in the compound is particularly noteworthy, as it can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers are increasingly interested in how this compound can be used to create bioconjugates or functionalized polymers with tailored properties.

Another area where CAS 2680745-52-0 is gaining traction is in the development of advanced materials. The compound's ability to act as a crosslinking agent or monomer in polymer synthesis makes it a candidate for creating high-performance coatings, adhesives, or even self-healing materials. These applications align with the growing demand for sustainable and smart materials in industries such as automotive, aerospace, and electronics. Users searching for "carbamate derivatives in material science" or "click chemistry applications" will find this compound highly relevant to their queries.

From a synthetic perspective, the preparation of benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate involves straightforward organic synthesis techniques, often starting from readily available precursors like 4-methylbenzylamine and propargyl chloroformate. The reaction typically proceeds under mild conditions, making it accessible to both academic and industrial researchers. This ease of synthesis has contributed to its popularity in medicinal chemistry, where it serves as a building block for more complex molecules.

In addition to its chemical properties, CAS 2680745-52-0 has also been studied for its potential biological activity. While not a drug itself, its structural features make it a promising scaffold for designing enzyme inhibitors or receptor modulators. This aligns with the broader trend of repurposing small molecules for therapeutic applications, a topic frequently searched by pharmaceutical researchers and biotech professionals.

For those interested in analytical chemistry, benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Its well-defined spectral signatures make it a useful reference compound for method development and validation. This aspect is particularly important for quality control laboratories and regulatory agencies.

In summary, benzyl N-[(4-methylphenyl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680745-52-0) is a multifaceted compound with applications spanning click chemistry, material science, and medicinal chemistry. Its unique structure and synthetic accessibility make it a valuable tool for researchers exploring new chemical entities or functional materials. As interest in these areas continues to grow, this compound is likely to remain a subject of ongoing investigation and innovation.